2-{(E)-[(2-chlorophenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(2-chlorophenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C14H12ClNO2/c1-18-13-8-4-5-10(14(13)17)9-16-12-7-3-2-6-11(12)15/h2-9,17H,1H3
• InChI Key: XXXYNKHGNYDKPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NC2=CC=CC=C2Cl
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID00425330
• Molecular Weight: 261.70 g/mol
• CAS RN: 112628-73-6

Description

The compound “2-{(E)-[(2-chlorophenyl)imino]methyl}-6-methoxyphenol” is a versatile chemical compound with immense scientific potential. It is often used in proteomics research.

Molecular Structure Analysis

The structure of this compound comprises two independent and similar molecules. These molecules adopt an E configuration about the azomethine C–N double bond. Two benzene rings and the azomethine group are practically coplanar, as a result of intramolecular hydrogen bonds involving the hydroxy O atom and azomethine N atom.

Physical And Chemical Properties Analysis

The molecular formula of the compound is C14H12ClNO2. The molecular weight is 261.7.

Scientific Research Applications

Spectral Studies and Crystal Structure Spectral studies and crystal structure analysis are crucial in understanding the interactions and stability of these compounds. Techniques like FTIR, NMR spectroscopic, and X-ray crystallographic techniques are employed to analyze the structure and stability of the compound (Alaşalvar et al., 2015).

Biological Activities

Antibacterial and Antioxidant Activities These compounds exhibit significant antibacterial and antioxidant activities. A study demonstrated that methoxy-substituted compounds showed the highest antibacterial and antioxidant activities among the synthesized salicylaldimines, implying that electron-donating groups in the compound increase its biological activities (Oloyede-Akinsulere et al., 2018).

Radical Scavenging Activities The free radical scavenging activities of these compounds are also noteworthy, particularly in pharmacological contexts. For instance, a study showed that certain compounds exhibited effective radical scavenging activities, suggesting their potential use in therapeutic applications (Alaşalvar et al., 2014).

Physicochemical Properties and Applications

Nonlinear Optical (NLO) Properties The nonlinear optical properties of these compounds are significant for optoelectronic applications. A study showed that the title compound exhibited good NLO activity, with its predicted properties being considerably greater than those of urea, making it a candidate for optoelectronic applications (Demircioğlu et al., 2014).

Computational Studies and Material Properties Computational studies like DFT calculations provide insights into the molecular geometry, electronic properties, and other physicochemical characteristics of these compounds, crucial for understanding their potential applications in materials science (Jaiswal et al., 2019).